Cas no 179898-36-3 ([1,1'-Biphenyl]-4-amine, 2-chloro-3'-nitro-)

• Product Name: [1,1'-Biphenyl]-4-amine, 2-chloro-3'-nitro-
• CAS No: 179898-36-3
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 1370637
• Update Time: 2024-08-16

[1,1'-Biphenyl]-4-amine, 2-chloro-3'-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine, 2-chloro-3'-nitro-

• Inchi： 1S/C12H9ClN2O2/c13-12-7-9(14)4-5-11(12)8-2-1-3-10(6-8)15(16)17/h1-7H,14H2
• InChI Key： MYYBOSVEKSCHFV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC([N+]([O-])=O)=C2)=CC=C(N)C=C1Cl

Computed Properties

• Exact Mass: 248.03537

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 401.3±35.0 °C(Predicted)
• PSA: 69.16
• pka: 2.86±0.10(Predicted)